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Compound of Interest

Compound Name: Flavanone-d5

Cat. No.: B590270 Get Quote

Before any disposal procedure, a thorough understanding of the compound's characteristics is

essential. Flavanone-d5 is an isotopically labeled form of flavanone where five hydrogen

atoms have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[1][2]

Therefore, it does not require handling as radioactive waste.

The safety profile of Flavanone-d5 is considered equivalent to that of standard flavanone. A

review of Safety Data Sheets (SDS) for flavanone indicates that while it is not classified as a

hazardous substance or mixture under major regulations like GHS or CLP, it should be handled

with care.[3][4] Some suppliers note that it may be harmful if swallowed and can cause skin,

eye, and respiratory irritation.[5][6] This necessitates a conservative approach to its disposal.

Table 1: Summary of Flavanone Hazard Profile
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Hazard Attribute Description Supporting Sources

GHS Classification

Not classified as
hazardous; however, some
sources indicate potential
for acute oral toxicity, skin
irritation (Category 2), eye
irritation (Category 2), and
respiratory irritation
(Category 3).

[3][4][5][6]

Primary Routes of Exposure
Ingestion, inhalation, skin

contact, eye contact.
[6]

Physical State Solid powder. [5]

Isotopic Nature

Contains Deuterium, a stable

(non-radioactive) isotope of

hydrogen. Disposal is based

on chemical, not radiological,

properties.

[1][2]

| Environmental Hazard | Not expected to be hazardous to the environment, with low water

solubility suggesting limited mobility in soil. |[5][6] |

The Core Principle: Institutional EHS Consultation
This guide provides best-practice recommendations based on available chemical data.

However, all chemical waste disposal is subject to strict local, state, and federal regulations.[7]

[8] Therefore, the most critical step before disposing of any chemical waste is to consult your

institution's Environmental Health & Safety (EHS) department.

Your EHS office provides the definitive procedures for your specific location, including:

Confirmation of whether a specific chemical is treated as hazardous or non-hazardous

waste.[7][9]

Provision of proper waste containers and labels.[10]
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Scheduled waste pickups.

Specific guidelines for drain disposal, which vary significantly by municipality.[11][12]

Failure to adhere to institutional and regulatory protocols can result in significant safety risks

and legal penalties.

Step-by-Step Disposal Protocols
The correct disposal route for Flavanone-d5 depends on its form: solid, liquid solution, or an

empty container.

Protocol 3.1: Disposal of Solid Flavanone-d5 Waste
This protocol applies to the pure, solid Flavanone-d5 compound and materials grossly

contaminated with it, such as weighing papers, contaminated gloves, or absorbent pads used

for minor spills.

Methodology:

Segregation: Collect all solid Flavanone-d5 waste in a dedicated, compatible waste

container. A polyethylene or glass container with a secure, screw-top lid is recommended.

[13]

Labeling: Immediately label the container. The label must be durable, clearly written, and

include the following information at a minimum:[10][14][15]

The words "HAZARDOUS WASTE" (It is best practice to label all chemical waste as

"Hazardous Waste" until officially cleared for other disposal routes by EHS).[10]

Chemical Name: "Flavanone-d5 Waste"

Composition: List contents (e.g., "Solid Flavanone-d5," "Contaminated Gloves").

Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[10][16] This area should be away from incompatible materials, such as strong

oxidizing agents.[16]
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Disposal: Once the container is full, or as per your lab's schedule, arrange for pickup by your

institution's EHS department.[11] Do not place this container in the regular trash, as it should

not be handled by custodial staff.[17]

Protocol 3.2: Disposal of Liquid Flavanone-d5 Waste
(Solutions)
This protocol applies to solutions of Flavanone-d5 dissolved in either aqueous or organic

solvents.

Methodology:

Waste Stream Identification:

Aqueous Solutions: Solutions where Flavanone-d5 is dissolved in water or a non-

hazardous, water-miscible buffer.

Organic Solvent Solutions: Solutions where Flavanone-d5 is dissolved in a flammable,

corrosive, or toxic organic solvent (e.g., Methanol, Acetonitrile, DMSO).

Collection & Disposal:

For Organic Solvent Solutions: These must always be collected as hazardous chemical

waste.

Collect in a clean, chemical-resistant container (e.g., glass or appropriate plastic) with a

secure, screw-top lid.[16]

Label the container with "Hazardous Waste," the accumulation start date, and a

complete list of all constituents with their approximate percentages (e.g., "Methanol

95%, Water 4.9%, Flavanone-d5 <0.1%").[10]

Store in the SAA, ensuring segregation from incompatible waste streams (e.g., acids

away from bases).[16] Arrange for EHS pickup.

For Aqueous Solutions: Drain disposal may be an option but is strictly prohibited without

prior EHS approval.
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Consult EHS: Provide them with the solution's composition and pH.

If approved, the EHS will provide specific instructions. Generally, the solution must have

a neutral pH (typically between 6.0 and 9.5) and be flushed down the sanitary sewer

with a large volume of cold water (e.g., 20-100 parts water to 1 part solution).[9][11]

If not approved for drain disposal, collect and manage it as hazardous waste, following

the procedure for organic solutions.

Protocol 3.3: Decontamination and Disposal of Empty
Containers
This protocol applies to the original product bottle or any other container that held pure

Flavanone-d5.

Methodology:

Initial Decontamination (Triple Rinse): The goal is to render the container "RCRA Empty,"

meaning all possible material has been removed.[18]

Rinse the container three times with a small amount of a suitable solvent in which

flavanone is soluble (e.g., acetone, ethanol, or methanol).[19]

Crucially, the first rinseate must be collected and disposed of as liquid hazardous waste.

[13][19] Subsequent rinses can typically be collected in the same waste container.

Final Cleaning: After the triple rinse, wash the container with soap and water.

Final Disposal:

Deface or remove the original manufacturer's label to prevent confusion.[17]

Once clean and defaced, the container can typically be disposed of in the regular

laboratory glass or plastic recycling bin. Confirm this final step with your EHS office.

Decision-Making Workflow for Flavanone-d5
Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ehs.oregonstate.edu/hmgnonhaz
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b590270?utm_src=pdf-body
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://pdf.benchchem.com/1217/Proper_Disposal_of_Isoflavanone_A_Guide_for_Laboratory_Professionals.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b590270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram provides a visual guide to the decision-making process for properly

disposing of Flavanone-d5 waste streams.

Flavanone-d5 Waste Generated

Identify Waste Type

Solid Waste
(Pure compound, contaminated gloves,

weighing paper, etc.)

Solid

Liquid Waste
(Solutions)

Liquid

Empty Product Container

Container

1. Collect in a dedicated,
sealed container.

Aqueous or Organic
Solvent?

1. Triple-rinse with a
suitable solvent.

2. Label as 'Hazardous Waste'
with full chemical name and date.

3. Store in Satellite
Accumulation Area (SAA).

Dispose via EHS Pickup

Organic Solvent
(Flammable, Toxic, etc.)

Organic

Aqueous Solution

Aqueous

1. Collect in a sealed,
chemical-resistant container.

1. Consult Institutional EHS
for drain disposal approval.

2. Label as 'Hazardous Waste' with all
components and percentages.

3. Store in SAA, segregated
by hazard class.

Dispose via EHS Pickup

EHS Approved?

No

Follow EHS protocol for drain disposal
(neutral pH, flush with copious water).

Yes

2. Collect first rinseate as
hazardous liquid waste.

3. Deface or remove
original label.

Dispose of clean container in
appropriate lab recycling/trash.
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Caption: Decision workflow for the proper segregation and disposal of Flavanone-d5 waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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